2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid hydrochloride
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Description
2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid hydrochloride is a chemical compound with the molecular formula C10H15ClN2O2 . Its average mass is 230.691 Da and its monoisotopic mass is 230.082199 Da .
Molecular Structure Analysis
The molecular structure of this compound can be deduced from its IUPAC name and InChI code. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and it has various substituents including an ethyl group and two methyl groups .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular formula, molecular weight, and InChI code . Additional properties such as melting point, boiling point, and density were not found in the search results .Scientific Research Applications
Synthesis and Antimicrobial Activity
Pyrimidine derivatives, including those structurally related to 2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid hydrochloride, have been synthesized and evaluated for their antimicrobial properties. The structural flexibility of pyrimidine allows for the generation of compounds with significant antibacterial and antifungal activities, comparable to established antibiotics like streptomycin and fusidic acid (A. Hossan et al., 2012).
Crystal Structure and Theoretical Calculations
The crystal structure of pyrimidine derivatives provides insights into their potential applications in drug design and material science. For example, the detailed crystallographic analysis of pyrimidine compounds can inform the synthesis of new materials with desirable physical and chemical properties (Y. Ren et al., 2006).
Synthesis of Anticancer Agents
Research has also focused on synthesizing novel pyrimidine-based compounds with potential anticancer activity. By manipulating the pyrimidine core, researchers aim to develop new therapeutic agents that can inhibit the proliferation of cancer cells, offering a pathway to novel oncology treatments (C. Temple et al., 1983).
Advanced Material Synthesis
Pyrimidine derivatives are utilized in the synthesis of advanced materials, such as energetic salts and compounds with specific electronic or photonic properties. The structural versatility of pyrimidine makes it an essential building block in the development of high-performance materials for various technological applications (Young‐Hyuk Joo et al., 2012).
Enzyme Inhibition for Therapeutic Applications
Compounds based on the pyrimidine structure have been identified as potent inhibitors of specific enzymes, such as cyclo-oxygenase and 5-lipoxygenase. These enzyme inhibitors have potential therapeutic applications in treating conditions like inflammation and asthma, highlighting the importance of pyrimidine derivatives in medicinal chemistry (S. Laufer et al., 1994).
Properties
IUPAC Name |
2-(2-ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2.ClH/c1-4-9-11-6(2)8(5-10(13)14)7(3)12-9;/h4-5H2,1-3H3,(H,13,14);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEICPJRWSJBIDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=C(C(=N1)C)CC(=O)O)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2094145-48-7 |
Source
|
Record name | 2-(2-ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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